![molecular formula C22H14FNO4S B12089183 [2-(1,3-benzothiazol-2-yl)-4-fluorophenyl] 2-acetyloxybenzoate](/img/no-structure.png)
[2-(1,3-benzothiazol-2-yl)-4-fluorophenyl] 2-acetyloxybenzoate
Overview
Description
Aspirin-based probe AP is a benzoate ester resulting from the formal condensation of the carboxy group of acetylsalicylic acid with the phenolic hydroxy group of 2-(1,3-benzothiazol-2-yl)-4-fluorophenol. The latter is a fluorophore which is to the aspirin moiety via an H2O2-responsive bond. It can be used as probe for imaging H2O2 (overproduction of H2O2 causes oxidative stress and is characteristic of vascular diseases). In contrast to arylboronat-based probes, it shows high specificity for H2O2 over peroxynitrite (which is much more reactive than H2O2, but exists at much lower abundance). It has a role as a pharmaceutical. It is a benzoate ester, a member of benzothiazoles, a member of monofluorobenzenes and a member of salicylates. It is functionally related to an acetylsalicylic acid and a 2-(1,3-benzothiazol-2-yl)-4-fluorophenol.
properties
Molecular Formula |
C22H14FNO4S |
|---|---|
Molecular Weight |
407.4 g/mol |
IUPAC Name |
[2-(1,3-benzothiazol-2-yl)-4-fluorophenyl] 2-acetyloxybenzoate |
InChI |
InChI=1S/C22H14FNO4S/c1-13(25)27-18-8-4-2-6-15(18)22(26)28-19-11-10-14(23)12-16(19)21-24-17-7-3-5-9-20(17)29-21/h2-12H,1H3 |
InChI Key |
TVZDIFFVBBTTIJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)OC1=CC=CC=C1C(=O)OC2=C(C=C(C=C2)F)C3=NC4=CC=CC=C4S3 |
Origin of Product |
United States |
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